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Orysastrobin is a strobilurin fungicide used primarily in rice cultivation to control blast and other fungal

pathogens [1]. The following table summarizes its key environmental fate properties:

Property Value Interpretation / Significance

Soil DTso (Field) 55 days [1] Moderately persistent. The time for 50% of the
substance to degrade in the field.

Soil DTso (Lab) 55 days [1] Consistent laboratory-measured degradation rate.

Water Solubility 80.6 mg/L (at 20 °C,  Moderate solubility, potential for movement in water.
pH 7) [1]

Mobility Mobile [1] Can leach to groundwater.

General No data [1] Public data on inherent biodegradability is lacking.

Biodegradability

Management and Best Practices

While direct remediation protocols are not established in the available literature, you can manage its
persistence and reduce environmental impact through the following application and resistance management

strategies:
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e Adhere to Label Instructions: Follow the manufacturer's recommended dosage, application timing,
and frequency to prevent unnecessary accumulation [2].

¢ Implement Fungicide Rotation: Rotate or mix orysastrobin with fungicides from different FRAC
(Fungicide Resistance Action Committee) groups. Orysastrobin is a Qol fungicide (FRAC Group
11), which is considered at high risk for resistance. Rotating with multi-site inhibitors (e.g., protectant
fungicides like mancozeb) can be particularly effective [2].

 Employ Integrated Pest Management (IPM): Combine fungicide use with cultural, biological, and
physical control measures to reduce dependency on chemical controls [2] [3].

¢ Monitor for Resistance: Regularly test pathogen populations for shifts in sensitivity. A gradual
reduction in efficacy can signal the development of resistance [2].

Experimental Workflow for Soil Management

The diagram below outlines a strategic workflow for managing orysastrebin use and assessing its impact,

based on established agricultural practices.
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Soil Management and Resistance Monitoring Workflow: This diagram illustrates a recommended workflow

integrating application planning and resistance monitoring to manage the persistence of orysastrobin.

Frequently Asked Questions

What is the primary metabolic pathway of orysastrobin in the environment? The available public data
from the University of Hertfordshire's database states that orysastrobin is "not generally susceptible to
hydrolysis," but does not provide detailed information on its primary metabolic pathway or breakdown

products [1].

Are there any documented cases of microbial bioremediation for orysastrebin? The search results do not
contain any specific information on microbial strains or bioremediation techniques proven to accelerate the

degradation of orysastrebin in soil.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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